Cas no 7166-64-5 (3-Methoxybenzenemethanethiol)

3-Methoxybenzenemethanethiol structure
3-Methoxybenzenemethanethiol structure
Product Name:3-Methoxybenzenemethanethiol
CAS No:7166-64-5
MF:C8H10OS
MW:154.229401111603
MDL:MFCD09812092
CID:1016523
PubChem ID:10749403
Update Time:2025-04-20

3-Methoxybenzenemethanethiol Chemical and Physical Properties

Names and Identifiers

    • 3-Methoxybenzenemethanethiol
    • (3-methoxyphenyl)methanethiol
    • SCHEMBL1145617
    • CS-0455200
    • DUHBAVSWWIYBDM-UHFFFAOYSA-N
    • DTXSID60444264
    • BS-13197
    • Benzenemethanethiol, 3-methoxy-
    • AKOS000169220
    • EN300-60645
    • 7166-64-5
    • MDL: MFCD09812092
    • Inchi: 1S/C8H10OS/c1-9-8-4-2-3-7(5-8)6-10/h2-5,10H,6H2,1H3
    • InChI Key: DUHBAVSWWIYBDM-UHFFFAOYSA-N
    • SMILES: SCC1C=CC=C(C=1)OC

Computed Properties

  • Exact Mass: 154.04523611g/mol
  • Monoisotopic Mass: 154.04523611g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 95.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 10.2Ų

Experimental Properties

  • Density: 1.072
  • Boiling Point: 247 ºC
  • Flash Point: 103 ºC

3-Methoxybenzenemethanethiol Pricemore >>

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